Cas no 2229112-33-6 (2-1-(diethoxymethyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(diethoxymethyl)cyclobutylethan-1-amine
• CAS No: 2229112-33-6
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 6541536
• PubChem ID: 165850213
• Update Time: 2025-07-20

2-1-(diethoxymethyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(diethoxymethyl)cyclobutylethan-1-amine
• EN300-1737496
• 2229112-33-6
• 2-[1-(diethoxymethyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C11H23NO2/c1-3-13-10(14-4-2)11(8-9-12)6-5-7-11/h10H,3-9,12H2,1-2H3
• InChI Key： YRTOWMOBKKXOOW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CCN)CCC1)OCC

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-1-(diethoxymethyl)cyclobutylethan-1-amine

Comprehensive Introduction to 2-1-(diethoxymethyl)cyclobutylethan-1-amine (CAS No. 2229112-33-6)

The compound 2-1-(diethoxymethyl)cyclobutylethan-1-amine (CAS No. 2229112-33-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This cyclobutyl-derived amine features a diethoxymethyl group, which contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical formulations, and advanced polymer systems.

One of the key reasons for the growing interest in 2-1-(diethoxymethyl)cyclobutylethan-1-amine is its role in the development of novel bioactive compounds. The cyclobutane ring, known for its strained conformation, often imparts unique pharmacokinetic properties to molecules, enhancing their binding affinity and selectivity. This has led to its inclusion in libraries of building blocks for high-throughput screening, particularly in the search for new central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of the amine functionality further expands its versatility, allowing for easy derivatization and conjugation with other pharmacophores.

In the context of material science, CAS No. 2229112-33-6 has shown promise as a precursor for functionalized polymers and coatings. The diethoxymethyl group can undergo hydrolysis or cross-linking reactions, enabling the formation of durable, chemically resistant surfaces. This property aligns with the current industry trend toward sustainable materials and green chemistry, as researchers seek alternatives to traditional petrochemical-derived additives. Additionally, its potential use in photoresists and electronic materials has sparked interest in the semiconductor and nanotechnology sectors.

From a synthetic perspective, the preparation of 2-1-(diethoxymethyl)cyclobutylethan-1-amine often involves multi-step organic transformations, including cycloaddition reactions and reductive amination. These methods are frequently optimized to improve yield and purity, addressing the demand for high-quality intermediates in commercial and academic settings. Recent advancements in flow chemistry and catalytic processes have further streamlined its production, reducing waste and energy consumption—a critical consideration in modern process chemistry.

The safety profile and handling guidelines for CAS No. 2229112-33-6 are also topics of discussion among professionals. While it is not classified as a hazardous substance under standard regulations, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its stability. This aligns with broader industry efforts to adopt responsible chemical management practices and comply with evolving REACH and GMP standards.

In summary, 2-1-(diethoxymethyl)cyclobutylethan-1-amine represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural features, combined with its adaptability across multiple domains, position it as a compound of enduring relevance. As research continues to uncover new applications—particularly in drug delivery systems and smart materials—this molecule is poised to remain a focal point of innovation in the years ahead.